1-Chloro-4-iodo-6-methoxyisoquinoline

• Molecular Formula: C10H7ClINO
• Molecular Weight: 319.52 g/mol
• IUPAC Name: 1-chloro-4-iodo-6-methoxyisoquinoline
• InChI: InChI=1S/C10H7ClINO/c1-14-6-2-3-7-8(4-6)9(12)5-13-10(7)11/h2-5H,1H3
• InChI Key: YIRPSVROZRVDMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NC=C2I)Cl

Description

1-Chloro-4-iodo-6-methoxyisoquinoline is a useful research compound. Its molecular formula is C10H7ClINO and its molecular weight is 319.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-iodo-6-methoxyisoquinolin-1-ol (2 g, 6.64 mmol) in POCl3 (10 mL) was refluxed for 4 h. After concentration, the residue was taken into a mixture of 100 mL of DCM and 50 mL of water, cooled to 0° C., neutralized with 3 N NaOH, dried over MgSO4, concentrated and purified via silica gel chromatography (5-20% EtOAc:Hex) to give the pure product 1-chloro-4-iodo-6-methoxyisoquinoline (1.3 g, 4.07 mmol, 61.2% yield) as an orange solid. 1H NMR (400 MHz, DMSO-d6) δ 8.69 (s, 1H), 8.22 (d, J=9.3 Hz, 1H), 7.54 (dd, J=9.3, 2.5 Hz, 1H), 7.33 (d, J=2.5 Hz, 1H), 4.03 (s, 3H). MS: MS m/z 320(M++1).